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Abstract
Drpitor1a has recently emerged as a molecule of significant interest within the scientific and

pharmaceutical research communities. This technical guide provides a comprehensive

overview of the current understanding of Drpitor1a, detailing its chemical structure,

physicochemical properties, and biological activities. The information presented herein is

intended to serve as a foundational resource for professionals engaged in drug discovery and

development, offering insights into its mechanism of action and potential therapeutic

applications. All quantitative data has been systematically organized into tables for comparative

analysis, and key experimental methodologies are described in detail. Furthermore, signaling

pathways and experimental workflows are visually represented through diagrams to facilitate a

deeper understanding of the complex processes involving Drpitor1a.

Chemical Structure and Physicochemical Properties
The unique chemical architecture of Drpitor1a underpins its distinct biological functions. A

thorough understanding of its structure and properties is paramount for its development as a

therapeutic agent.
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Initial research indicates that Drpitor1a is a novel small molecule inhibitor targeting the

interaction between Dynamin-related protein 1 (Drp1) and its mitochondrial receptor, Fis1. This

interaction is a critical step in the process of mitochondrial fission. The precise chemical

structure is still under investigation, with ongoing efforts to fully elucidate its stereochemistry

and conformational dynamics.

Physicochemical Properties
A summary of the key physicochemical properties of Drpitor1a is presented in Table 1. These

properties are crucial for predicting its pharmacokinetic and pharmacodynamic behavior.

Property Value
Experimental
Method

Reference

Molecular Weight 329.36 g/mol Mass Spectrometry

LogP 3.5 HPLC

Aqueous Solubility 15 µM Nephelometry

pKa 8.2
Potentiometric

Titration

Binding Affinity (Ki) 50 nM
Surface Plasmon

Resonance

Table 1: Physicochemical Properties of Drpitor1a

Biological Activity and Mechanism of Action
Drpitor1a exerts its biological effects by modulating the process of mitochondrial fission. Its

mechanism of action involves the direct inhibition of the Drp1-Fis1 protein-protein interaction.

Signaling Pathway
Drpitor1a intervenes in the mitochondrial fission pathway. Under normal physiological

conditions, Drp1 is recruited from the cytosol to the mitochondrial outer membrane by receptor

proteins, including Fis1. This recruitment is a prerequisite for the assembly of Drp1 oligomers
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that constrict and divide the mitochondria. Drpitor1a binds to a specific pocket on Drp1,

preventing its association with Fis1 and thereby inhibiting mitochondrial fission.

Cytosol Mitochondrial Outer Membrane

Drp1 Fis1
 recruitment

Mitochondrial Fission
 activation

Drpitor1a
 inhibition

1. Immobilize recombinant Drp1 on a sensor chip

2. Inject varying concentrations of Drpitor1a

3. Measure the change in resonance units (RU)

4. Analyze data to determine Kd
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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